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Compound of Interest

Compound Name: Tricyclazole-d3

Cat. No.: B12375867 Get Quote

Tricyclazole-d3: A Technical Guide to Safety and
Handling
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the safety data and handling

precautions for Tricyclazole-d3. The information is compiled from various safety data sheets

(SDS) for Tricyclazole, the non-deuterated parent compound, as the safety and handling

protocols are analogous. This document is intended for professionals in research and drug

development who may handle this substance.

Hazard Identification and Classification
Tricyclazole is classified as a hazardous substance. It is toxic if swallowed and may cause

harm if it comes into contact with skin. It is also recognized as causing eye irritation and is

suspected of causing genetic defects. Environmentally, it is toxic to aquatic life with long-lasting

effects.[1]

GHS Hazard Classification:
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Hazard Class Category Hazard Statement

Acute Toxicity, Oral 3 H301: Toxic if swallowed[1][2]

Acute Toxicity, Dermal 5
H313: May be harmful in

contact with skin[1]

Acute Toxicity, Inhalation 3 H331: Toxic if inhaled[1]

Serious Eye Damage/Eye

Irritation
2B H320: Causes eye irritation[1]

Germ Cell Mutagenicity 2
H341: Suspected of causing

genetic defects[1]

Hazardous to the Aquatic

Environment, Acute
2 H401: Toxic to aquatic life[1]

Hazardous to the Aquatic

Environment, Long-term
1

H410: Very toxic to aquatic life

with long lasting effects[1]

Signal Word: Danger[1]

Hazard Pictograms:

alt text

alt text

alt text

Physical and Chemical Properties
The physical and chemical properties of Tricyclazole are important for understanding its

behavior and potential hazards.
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Property Value

Molecular Formula C₉H₇N₃S (Tricyclazole)[3]

Molecular Weight 189.24 g/mol (Tricyclazole)[3]

Appearance Pale orange to white crystalline powder[4][5]

Melting Point 187-188°C[3][6]

Boiling Point 275°C at 760 mm Hg[3]

Water Solubility 1.6 g/L at 25°C[3]

Vapor Pressure 0.203 mPa at 25°C[7]

Toxicological Data
Toxicological data provides quantitative measures of the substance's toxicity.

Test Species Route Value

LD50 Rat Oral
50-300 mg/kg body

weight[4]

LD50 Rat Dermal
>2000 mg/kg body

weight[4]

LC50 Rat Inhalation 3.70 mg/L (4 h)[4]

Skin

Corrosion/Irritation
Rabbit - Non-irritant[4]

Serious Eye

Damage/Irritation
Rabbit - Mild irritant[4]

Handling and Storage Precautions
Proper handling and storage are crucial to minimize exposure and ensure safety.

Handling:
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Avoid all personal contact, including inhalation of dust.[5][7]

Use in a well-ventilated area or under a local exhaust system.[1][4][7]

Do not eat, drink, or smoke in areas where the substance is handled.[1][4][6]

Wash hands and face thoroughly after handling.[1][4]

Wear appropriate personal protective equipment (PPE).[1][7]

Avoid formation of dust and aerosols.[6][8]

Storage:

Store in a cool, dry, well-ventilated area in the original container.[4][7]

Keep containers tightly closed.[1][4][8]

Store locked up.[1][4]

Store away from incompatible materials such as oxidizing agents, combustible materials,

and foodstuff containers.[4][7]

Personal Protective Equipment (PPE)
The following PPE is recommended when handling Tricyclazole-d3:

Eye/Face Protection: Safety glasses with side-shields or tightly fitting safety goggles.[4][6][8]

Skin Protection: A complete suit protecting against chemicals and impervious gloves (e.g.,

butyl rubber, neoprene).[4][6]

Respiratory Protection: Use a NIOSH (US) or CEN (EU) approved respirator with a particle

filter if dust is generated.[1][4][8]

First-Aid Measures
In case of exposure, follow these first-aid procedures and seek immediate medical attention.
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If Swallowed: Immediately call a poison center or doctor. Rinse mouth. Do NOT induce

vomiting.[1][4][6]

If on Skin: Remove all contaminated clothing immediately. Wash skin with plenty of soap and

water.[1][4][7]

If Inhaled: Move the person to fresh air. If breathing is difficult, give oxygen. If not breathing,

give artificial respiration.[1][4][6]

If in Eyes: Rinse cautiously with water for several minutes. Remove contact lenses, if present

and easy to do. Continue rinsing.[1][4][7]

Accidental Release and Fire-Fighting Measures
Accidental Release:

Clear the area of personnel and move upwind.[7]

Wear full protective clothing and a self-contained breathing apparatus.[1][7]

Avoid generating dust. Use dry clean-up procedures.[7]

Contain the spill to prevent it from entering drains or waterways.[1][6][7]

Collect the spilled material into a suitable container for disposal.[1][6]

Fire-Fighting:

Suitable Extinguishing Media: Use dry chemical, carbon dioxide, water spray, or alcohol-

resistant foam.[1][6][7]

Specific Hazards: May produce toxic fumes of nitrogen oxides, sulfur oxides, and carbon

monoxide if it burns.[1][4]

Protective Equipment: Firefighters should wear full protective clothing and a self-contained

breathing apparatus.[1][7]
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Experimental Protocols: Acute Oral Toxicity Testing
(General Guideline)
Detailed experimental protocols for Tricyclazole-d3 are not publicly available. However,

standardized guidelines from organizations like the OECD are typically followed. Below is a

generalized methodology for an acute oral toxicity study.

Objective: To determine the median lethal dose (LD50) of a substance after a single oral

administration.

Test Animals: Typically, young adult rats of a single strain are used.

Housing and Feeding: Animals are housed in standard conditions with controlled

temperature, humidity, and light cycle. They have access to standard laboratory diet and

drinking water.

Dose Administration:

The test substance is administered in a single dose by gavage using a stomach tube or a

suitable intubation cannula.

Multiple dose levels are used with a set number of animals per dose group. A control

group receives the vehicle only.

Observation Period: Animals are observed for mortality, clinical signs of toxicity, and body

weight changes for a period of 14 days.

Data Collection:

Mortality is recorded for each dose group.

Detailed observations of any signs of toxicity are made.

Body weights are recorded at the start and end of the observation period.

Pathology: A gross necropsy is performed on all animals at the end of the study.
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Data Analysis: The LD50 is calculated using appropriate statistical methods, such as probit

analysis.

Workflow for Handling a Chemical Spill
The following diagram illustrates a general workflow for responding to a chemical spill, based

on the safety data for Tricyclazole.

Initial Response Containment & Cleanup Disposal

Assess the Spill
(Size, Location, Hazard)

Evacuate Area
(If necessary)

Alert Supervisor &
Safety Officer

Don Appropriate PPE
(Gloves, Goggles, Respirator)

Safety Officer Approval Contain Spill
(Use absorbent material)

Clean Up Spill
(Avoid dust, use dry methods) Decontaminate Area Package Waste in

Labeled Container
Dispose of Waste

(Follow regulations)

Click to download full resolution via product page

Caption: General workflow for responding to a chemical spill.

Stability and Reactivity
Reactivity: Stable under normal conditions.[4]

Chemical Stability: The product is stable under recommended storage conditions.[9] No

decomposition is expected if used according to specifications.[2]

Conditions to Avoid: Avoid the formation of dust. Keep away from heat and ignition sources.

[4][8]

Incompatible Materials: Avoid contact with strong oxidizing agents, combustible materials,

and strong bases.[4][7]

Hazardous Decomposition Products: Combustion may produce toxic fumes including carbon

oxides, nitrogen oxides, and sulfur oxides.[1][4]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 9 Tech Support

https://www.benchchem.com/product/b12375867?utm_src=pdf-custom-synthesis
https://www.hb-p.com/wp-content/uploads/2022/12/MSDS-Tricyclazole-95TC.pdf
https://www.agilent.com/cs/library/msds/PST-1840_NAEnglish.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/Tricyclazole
https://naclind.com/wp-content/uploads/2023/03/Tricyclazole-Technical.pdf
https://www.indofil.com/agro/technical/pdf/tricyclazole-technical.pdf
https://www.chemicalbook.com/msds/tricyclazole.pdf
https://datasheets.scbt.com/sc-237282.pdf
https://www.hpmindia.com/images/technicals/Tricyclazole%20Technical.pdf
https://www.syngenta.co.id/sites/g/files/kgtney1281/files/media/document/2023/09/18/sds_filia_ver_04-07-2023_compressed.pdf
https://www.benchchem.com/product/b12375867#tricyclazole-d3-safety-data-sheet-and-handling-precautions
https://www.benchchem.com/product/b12375867#tricyclazole-d3-safety-data-sheet-and-handling-precautions
https://www.benchchem.com/product/b12375867#tricyclazole-d3-safety-data-sheet-and-handling-precautions
https://www.benchchem.com/product/b12375867#tricyclazole-d3-safety-data-sheet-and-handling-precautions
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b12375867?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12375867?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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